Cas no 2137982-64-8 (3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 2137982-64-8
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6275659
• PubChem ID: 165472069
• Update Time: 2025-06-25

3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one
• 2137982-64-8
• EN300-1112860

• Inchi： 1S/C10H16N2O/c1-10(2,3)7-12-6-4-5-8(11)9(12)13/h4-6H,7,11H2,1-3H3
• InChI Key： APASJBTZEXXDFL-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC(C)(C)C)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one (CAS No. 2137982-64-8)

3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2137982-64-8, belongs to the dihydropyridine class, which has been extensively studied for its pharmacological properties. The presence of both amino and hydroxymethyl groups in its structure suggests a versatile chemical profile, making it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one consists of a dihydropyridine core substituted with an amino group at the 3-position and a 2,2-dimethylpropyl group at the 1-position. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The dihydropyridine scaffold is particularly noteworthy due to its prevalence in the development of cardiovascular drugs, such as calcium channel blockers. However, the introduction of additional functional groups in this compound opens up new possibilities beyond traditional cardiovascular applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for therapeutic intervention in various diseases. For instance, preliminary simulations indicate that this compound could interact with enzymes involved in metabolic pathways relevant to diabetes and inflammation.

In the context of drug discovery, the synthesis of 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one has been optimized to enhance yield and purity. Modern synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the dihydropyridine core efficiently. The use of chiral auxiliaries has also been explored to achieve enantiopure forms of the compound, which is crucial for ensuring efficacy and minimizing side effects in pharmaceutical applications.

The pharmacokinetic properties of 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one are another area of active research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic pathways. These insights are critical for designing dosage regimens that maximize therapeutic benefit while minimizing adverse effects.

Furthermore, the potential applications of 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one extend beyond traditional pharmaceuticals. Research is ongoing into its use as a building block for more complex molecules with enhanced biological activity. For example, derivatives of this compound have been synthesized and tested for their ability to modulate neurotransmitter systems, which could have implications for treating neurological disorders.

The safety profile of 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one is also a key consideration in its development. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies involve both in vitro tests using cell cultures and in vivo experiments using animal models. The results from these studies provide valuable data for determining safe dosage levels and identifying any long-term risks associated with exposure to the compound.

As research continues to uncover new applications for 3-amino-1-(2,2-dimethylpropyl)-1,2-dihydropyridin-2-one, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical reality. The integration of interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology, will be crucial for maximizing the therapeutic potential of this compound.

In conclusion,3-amino-1-(2-methylpropyl)-dihydro-pyrindine 4 one (CAS No: 213798265) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of its properties continues to grow, this compound is likely to play an important role in the development of new drugs targeting various diseases.